N-(3-nitrophenyl)isonicotinamide

• IUPAC Name: N-(3-nitrophenyl)pyridine-4-carboxamide
• InChI: InChI=1S/C12H9N3O3/c16-12(9-4-6-13-7-5-9)14-10-2-1-3-11(8-10)15(17)18/h1-8H,(H,14,16)
• InChI Key: FMHUFUKQFXAKPZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])NC(=O)C2=CC=NC=C2
• Molecular Formula: C12H9N3O3
• Molecular Weight: 243.22 g/mol

Description

N-(3-nitrophenyl)isonicotinamide (NINA) is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a derivative of isonicotinamide, which is a well-known pharmacophore for various drugs. NINA is a yellow crystalline solid that is soluble in organic solvents and has a molecular weight of 249.2 g/mol.

Mechanism of Action

The mechanism of action of N-(3-nitrophenyl)isonicotinamide in inducing apoptosis in cancer cells involves the inhibition of the anti-apoptotic protein Bcl-2. N-(3-nitrophenyl)isonicotinamide binds to the BH3 domain of Bcl-2, which leads to the activation of the caspase pathway and ultimately results in apoptosis.
Biochemical and Physiological Effects
N-(3-nitrophenyl)isonicotinamide has also been shown to exhibit other biochemical and physiological effects. Studies have shown that N-(3-nitrophenyl)isonicotinamide can inhibit the growth of bacteria such as Staphylococcus aureus and Escherichia coli. N-(3-nitrophenyl)isonicotinamide has also been shown to have anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(3-nitrophenyl)isonicotinamide in lab experiments is its high potency and selectivity towards cancer cells. However, one of the limitations of using N-(3-nitrophenyl)isonicotinamide is its low solubility in aqueous solutions, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the research and development of N-(3-nitrophenyl)isonicotinamide. One potential direction is the optimization of the synthesis method to improve the yield and purity of N-(3-nitrophenyl)isonicotinamide. Another direction is the development of novel derivatives of N-(3-nitrophenyl)isonicotinamide with improved solubility and potency. Additionally, further studies are needed to elucidate the mechanism of action of N-(3-nitrophenyl)isonicotinamide in inhibiting bacterial growth and its potential applications in treating bacterial infections.

Scientific Research Applications

N-(3-nitrophenyl)isonicotinamide has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of N-(3-nitrophenyl)isonicotinamide is in the field of cancer research. Studies have shown that N-(3-nitrophenyl)isonicotinamide exhibits potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. N-(3-nitrophenyl)isonicotinamide has been shown to induce apoptosis (programmed cell death) in cancer cells by activating the caspase pathway.

Synthesis routes and methods

Procedure details

The general procedure for 8 was followed using 3-nitro aniline 31 and isonicotinic acid to afforded (68%) as a yellow solid. 1H NMR (DMSO-d6, 400 MHz) δ 7.67-7.71 (m, 1H), 7.89-7.91 (m, 2H), 8.01 (dd, J, =8.4 Hz, J2=1.6 Hz, 1H), 8.19 (dd, J, =8 Hz, J2=1.6 Hz, 1H), 8.79-8.83 (m, 3H), 10.9 (NH, s, 1H).